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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1574359

Get Quote

Abstract & Introduction
Ischemin (also known as MS120) is a cell-permeable, small-molecule inhibitor targeting the

bromodomain of CREB-binding protein (CBP). Structurally, it is an azobenzene derivative

identified for its ability to modulate the Wnt/β-catenin pathway and inhibit p53 interaction with

CBP.

In biological research, particularly in stem cell differentiation and ischemic injury models, the

solubility profile of Ischemin is a critical variable. While the parent compound (free acid) is

hydrophobic, Ischemin Sodium (the sodium salt form) is engineered for improved aqueous

solubility.

This guide provides authoritative protocols for the solubilization, storage, and experimental

handling of Ischemin Sodium, distinguishing it from the free acid form to prevent experimental

failure due to precipitation or degradation.
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Property Ischemin (Free Acid) Ischemin Sodium (Salt)

CAS Number 1357059-00-7 1357059-00-7 (Salt variant)

Formula C₁₅H₁₇N₃O₄S C₁₅H₁₆N₃O₄SNa

Molecular Weight 335.38 g/mol 357.36 g/mol

Appearance Orange/Red Solid Orange/Red Solid

Primary Solvent DMSO Water or DMSO

Light Sensitivity High (Azobenzene core) High (Azobenzene core)

Key Structural Insight: The Azobenzene Core
Ischemin contains a photoswitchable azobenzene motif. This structure undergoes trans-to-cis

photoisomerization upon exposure to UV/visible light.[1]

Implication: Solutions must be prepared and stored in amber vials or low-light conditions to

maintain the bioactive isomer ratio (typically trans in the ground state).

Solubility Data: DMSO vs. Water[2][3][4][5][6]
The choice of solvent dictates the stability and maximum concentration of your stock solution.

Comparative Solubility Table
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Solvent
Solubility Limit
(Sodium Salt)

Solubility Limit
(Free Acid)

Stability
Rating

Application
Note

DMSO
~100 mM (35

mg/mL)
~50 mM High

Recommended

for Stock.

Prevents

hydrolysis and

microbial growth

at -20°C.

Water
~100 mM (35

mg/mL)

< 0.1 mM

(Insoluble)
Low

Use immediately.

Aqueous stocks

are prone to pH

drift and

degradation.

Ethanol Low / Variable Soluble Moderate

Not

recommended

for cell culture

due to

cytotoxicity.

Expert Recommendation
While Ischemin Sodium is water-soluble, DMSO is the preferred solvent for stock solutions

(10–50 mM).

Cryoprotection: DMSO stocks freeze well at -20°C without forming large ice crystals that can

degrade the compound.

Sterility: DMSO is bacteriostatic, whereas aqueous stocks require filtration (which may result

in compound loss).

Versatility: A DMSO stock can be diluted into any aqueous buffer, whereas an aqueous stock

cannot be easily concentrated or transferred to organic systems.

Protocol: Preparation of Stock Solution (10 mM)
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Objective: Prepare 1 mL of 10 mM Ischemin Sodium stock in DMSO.

Materials
Ischemin Sodium powder (MW: 357.36 g/mol ).

Sterile DMSO (Dimethyl Sulfoxide), cell culture grade (≥99.9%).

Amber microcentrifuge tubes (1.5 mL).

Vortex mixer.

Step-by-Step Methodology
Calculate Mass Requirement:

Weighing:

Weigh 3.57 mg of Ischemin Sodium into a sterile tube.

Note: Due to the small mass, it is often more accurate to weigh the entire contents of a

commercial vial (e.g., 5 mg or 10 mg) and adjust the DMSO volume accordingly.

Example: If vial contains 5 mg:

Solubilization:

Add the calculated volume of DMSO to the vial.

Vortex vigorously for 30–60 seconds. The solution should be a clear, deep orange liquid.

Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes at room

temperature. Avoid heating >37°C.

Aliquoting & Storage:

Dispense into 50–100 µL aliquots in amber tubes.

Store at -20°C (stable for 6–12 months) or -80°C (stable for >1 year).
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Avoid freeze-thaw cycles.

Protocol: Aqueous Dilution for Cell Culture
Objective: Dilute DMSO stock into culture media for a final concentration of 5 µM.

Critical Rule: The "Crash-Out" Prevention
Directly adding high-concentration DMSO stock to cold media can cause the compound to

precipitate ("crash out") locally before it disperses.

Workflow Diagram
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Caption: Step-wise solubilization workflow to prevent precipitation shock. Intermediate dilution

ensures homogeneous dispersion.

Procedure
Thaw the 10 mM DMSO stock at room temperature (protect from bright light).

Prepare Intermediate (Optional but Recommended):

Dilute the stock 1:100 into pre-warmed (37°C) culture media to create a 100 µM working

solution.

Vortex immediately.
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Final Dilution:

Dilute the 100 µM working solution 1:20 into the cell culture wells to achieve 5 µM.

Final DMSO concentration: 0.05% (well below the 0.1% toxicity threshold for most cells).

Biological Mechanism & Context[6][7][8][9][10][11]
Ischemin acts by inhibiting the interaction between p53 and the CBP bromodomain.[2] This

activity is crucial in preventing apoptosis in ischemic cardiomyocytes and modulating Wnt

signaling in stem cells.
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Caption: Mechanism of Action. Ischemin binds the CBP Bromodomain, disrupting p53-

mediated apoptotic signaling.[2]

Troubleshooting & FAQs
Q: My solution turned cloudy upon adding water. Why?
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A: You likely used the Free Acid form instead of the Sodium Salt. The free acid is insoluble in

water.

Fix: Add DMSO dropwise until clear, or centrifuge and redissolve the pellet in pure DMSO.

Q: Can I autoclave the stock solution?

A:NO. Ischemin is an organic small molecule and will degrade under high heat/pressure.

Use 0.22 µm PTFE filters for sterilization if necessary (though DMSO stocks are generally

self-sterilizing).

Q: The color of the solution changed after leaving it on the bench.

A: This is likely Photoisomerization.[3] The azobenzene bond shifts from trans to cis under

light.[4] Always wrap tubes in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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